Cas no 16700-94-0 (1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI))

• Product Name: 1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI)
• CAS No: 16700-94-0
• MF: C₁₆H₃₃O₄PZn
• MW: 385.813583135605
• CID: 192060
• PubChem ID: 11970389
• Update Time: 2025-04-19

1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol,dihydrogen phosphate, zinc salt (1:1) (8CI,9CI)
• Zinc hexadecyl phosphate
• NS00085562
• EINECS 240-750-8
• KUPGJMJHAFGISS-UHFFFAOYSA-L
• 16700-94-0
• zinc monocetylphosphate
• SCHEMBL483430
• DTXSID50168220
• zinc;hexadecyl phosphate

• Inchi： 1S/C16H35O4P.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19;/h2-16H2,1H3,(H2,17,18,19);/q;+2/p-2
• InChI Key： KUPGJMJHAFGISS-UHFFFAOYSA-L
• SMILES： [Zn+2].P(=O)([O-])([O-])OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 384.14089
• Monoisotopic Mass: 384.140793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Density: g/cm3
• Boiling Point: 439.8°Cat760mmHg
• Flash Point: 219.8°C
• PSA: 72.42
• LogP: 6.45090